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Compound of Interest |

Compound Name: 4-Methyl-2-nitropyridine-1-oxide
CAS No.: 100047-40-3
Cat. No.: B1435054
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed analysis of the expected nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) spectral data for the compound 4-Methyl-2-
nitropyridine-1-oxide. As a key heterocyclic building block, a thorough understanding of its
spectral properties is crucial for its identification, purity assessment, and the elucidation of its
role in complex chemical transformations. This document synthesizes theoretical principles with
data from closely related analogs to offer a robust predictive framework for its characterization.

Molecular Structure and its Influence on Spectral
Data

4-Methyl-2-nitropyridine-1-oxide is a derivative of pyridine N-oxide, featuring a methyl group
at the 4-position and a nitro group at the 2-position. The presence of the N-oxide functionality,

the electron-withdrawing nitro group, and the electron-donating methyl group creates a unique
electronic environment within the aromatic ring, which profoundly influences its spectroscopic

signatures.
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Caption: Molecular structure of 4-Methyl-2-nitropyridine-1-oxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. The predicted *H and 13C NMR spectra of 4-Methyl-2-nitropyridine-1-oxide are
based on the analysis of related structures such as 4-nitropyridine N-oxide and methylated
pyridine N-oxides.[1]

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons and the
methyl group protons. The chemical shifts are influenced by the electronic effects of the
substituents. The N-oxide group generally shields the protons at the 2 and 4 positions, while

the nitro group strongly deshields adjacent protons.

Expected *H NMR Data:
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Proton

Expected
Chemical Shift

(6, ppm)

Multiplicity

Coupling
Constant (J,
Hz)

Rationale

8.0-8.3

Deshielded by
the adjacent
electron-

withdrawing nitro

group.

72-75

Influenced by the
N-oxide and the
para-methyl

group.

8.2-8.5

Deshielded by
the adjacent N-
oxide and the

ortho-nitro group.

CHs

24-26

Typical chemical
shift for a methyl
group on an

aromatic ring.

Experimental Protocol for *H NMR Spectroscopy:

A standard protocol for acquiring a *H NMR spectrum would involve the following steps:

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCls, DMSO-de) in a 5 mm NMR tube.

¢ Instrument Setup: Use a 400 MHz or higher field NMR spectrometer.

e Acquisition Parameters:

o Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

o Use a 30-degree pulse angle.
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o Set the relaxation delay to 1-2 seconds.

o Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

e Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by
phase and baseline correction.

1H NMR Workflow

Sample Prep Instrument Setup Data Acquisition Data Processing Spectral Analysis

Click to download full resolution via product page

Caption: A typical workflow for acquiring and analyzing a *H NMR spectrum.

3C NMR Spectroscopy

The 3C NMR spectrum will provide information about the carbon skeleton. The chemical shifts
of the aromatic carbons are particularly sensitive to the electronic effects of the substituents.

Expected 3C NMR Data:
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Expected Chemical Shift

Carbon Rationale
(3, ppm)
Attached to the nitro group,
C-2 148 - 152 o )
significantly deshielded.
Influenced by the adjacent
C-3 125-128 _
nitro group.
Attached to the methyl group
C-4 140 - 145 . .
and influenced by the N-oxide.
Shielded relative to other
C-5 120-123 ]
aromatic carbons.
C-6 135-138 Adjacent to the N-oxide.
Typical chemical shift for an
CHs 18 - 22

aromatic methyl carbon.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their
characteristic vibrational frequencies.

Expected IR Absorption Bands:
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Expected
Functional Group Wavenumber Intensity Rationale
(cm™)
] Characteristic of
NO2 Asymmetric L
1520 - 1560 Strong aromatic nitro
Stretch
compounds.
) Characteristic of
NOz Symmetric o
1340 - 1370 Strong aromatic nitro
Stretch
compounds.
) A prominent band for
N-O Stretch (N-oxide) 1200 - 1300 Strong o ]
pyridine N-oxides.
] Multiple bands are
C=C & C=N Aromaitic ) o
1400 - 1600 Medium-Strong expected in this
Stretch '
region.
. ) Characteristic of
C-H Aromatic Stretch 3000 - 3100 Medium-Weak )
aromatic C-H bonds.
) ) Characteristic of the
C-H Aliphatic Stretch _
2850 - 3000 Medium-Weak methyl group C-H

(CHs)

bonds.

Experimental Protocol for IR Spectroscopy (ATR):

crystal of the Attenuated Total Reflectance (ATR) accessory.

Sample Preparation: Place a small amount of the solid sample directly onto the diamond

e Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer equipped with an

ATR accessory.

o Acquisition: Collect a background spectrum of the clean ATR crystal. Then, collect the

sample spectrum.

e Processing: The instrument software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.
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FTIR-ATR Workflow
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Caption: A simplified workflow for FTIR-ATR analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification and structural elucidation. For 4-Methyl-2-
nitropyridine-1-oxide (CeHsN203), the expected molecular weight is approximately 154.12
g/mol .[2][3][4]

Expected Fragmentation Pattern (Electron lonization - El):

The molecular ion peak (M*) is expected at m/z 154. Subsequent fragmentation is likely to
involve the loss of oxygen atoms from the N-oxide and nitro groups, as well as the loss of the
nitro group itself.

[M]* (m/z 154): The molecular ion.

[M-O]* (m/z 138): Loss of an oxygen atom from the N-oxide is a common fragmentation
pathway for pyridine N-oxides.

[M-NQOJ* (m/z 124): Loss of a nitric oxide radical.

[M-NO2z]* (m/z 108): Loss of the nitro group.

[M-O-CO]* (m/z 110): Subsequent loss of carbon monoxide from the [M-O]* fragment.
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Caption: Plausible fragmentation pathway for 4-Methyl-2-nitropyridine-1-oxide in EI-MS.

Conclusion

The spectral data predictions presented in this guide provide a comprehensive framework for
the characterization of 4-Methyl-2-nitropyridine-1-oxide. By leveraging established principles
of spectroscopy and comparative analysis with related compounds, researchers can confidently
identify and assess the purity of this important chemical entity. The provided experimental
protocols offer a starting point for obtaining high-quality spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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